Cas no 1546045-10-6 (5-Methoxy-2-(methylsulfonyl)aniline)

• Product Name: 5-Methoxy-2-(methylsulfonyl)aniline
• CAS No: 1546045-10-6
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 6834821
• PubChem ID: 59284566
• Update Time: 2025-04-03

5-Methoxy-2-(methylsulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 1546045-10-6
• 5-Methoxy-2-(methylsulfonyl)aniline
• AKOS020886366

• Inchi： 1S/C8H11NO3S/c1-12-6-3-4-8(7(9)5-6)13(2,10)11/h3-5H,9H2,1-2H3
• InChI Key： DAEPTPNFIHZPTK-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1N)OC)(=O)=O

Computed Properties

• Exact Mass: 201.04596439Da
• Monoisotopic Mass: 201.04596439Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.8Ų